Tis108 Tis108 Tis108 is a triazole-type strigolactone (SL)-biosynthesis inhibitor that reduces the level of 2/'-epi-5-deoxystrigol (epi-5DS) in rice. Treatment of TIS108 increased the number of branches and repressed root hair elongation as was observed in SL-deficient mutants, and co-application of GR24, a synthetic SL analog, recovered the TIS108-induced phenotype to that of wild-type.
Brand Name: Vulcanchem
CAS No.:
VCID: VC0197687
InChI:
SMILES:
Molecular Formula: C20H21N3O2
Molecular Weight: 335.4

Tis108

CAS No.:

VCID: VC0197687

Molecular Formula: C20H21N3O2

Molecular Weight: 335.4

Purity: >98%

* For research use only. Not for human or veterinary use.

Tis108 -

Description

Tis108 is a triazole-type compound known for its role as a strigolactone biosynthetic inhibitor. It is chemically defined as 6-phenoxy-1-phenyl-2-(1H-1,2,4-triazol-1-yl)hexan-1-one, with a molecular formula of C20H21N3O2 and a molecular weight of 335.4 g/mol . This compound has been studied extensively for its potential applications in plant biology, particularly in controlling root parasitic weeds by inhibiting strigolactone (SL) biosynthesis.

Biological Activities of Tis108

Tis108 is recognized for its potent inhibition of strigolactone biosynthesis. It reduces the levels of strigolactones in both roots and root exudates of rice seedlings in a concentration-dependent manner . Unlike its precursor TIS13, Tis108 does not significantly reduce plant height, making it a more specific and effective inhibitor . Additionally, Tis108 impedes embryogenesis in Arabidopsis and decreases the concentration of 2′-epi-5-deoxystrigol (epi-5DS) in rice .

Biological ActivityEffect
Strigolactone Biosynthesis InhibitionReduces SL levels in roots and root exudates
Embryogenesis in ArabidopsisImpedes embryonic development
Plant GrowthDoes not significantly affect plant height

Potential Applications

Given its ability to inhibit strigolactone biosynthesis, Tis108 has potential applications in agriculture, particularly in controlling the germination of root parasitic weeds like Striga. By reducing strigolactone levels, Tis108 can decrease the stimulation of Striga germination, offering a novel approach to managing these parasitic plants .

Research Findings and Future Directions

While Tis108 is a potent inhibitor, its exact target site within the strigolactone biosynthesis pathway remains unclear. Future studies should focus on identifying these targets, potentially involving P450 enzymes like MAX1 homologues in rice . Additionally, structural modifications of Tis108 could lead to even more effective inhibitors, further expanding its utility in agricultural applications .

Product Name Tis108
Molecular Formula C20H21N3O2
Molecular Weight 335.4
Purity >98%
Synonyms 6-phenoxy-1-phenyl-2-(1H-1,2,4-triazol-1-yl)hexan-1-one
Reference 1: Bao YZ, Yao ZQ, Cao XL, Peng JF, Xu Y, Chen MX, Zhao SF. Transcriptome analysis of Phelipanche aegyptiaca seed germination mechanisms stimulated by fluridone, TIS108, and GR24. PLoS One. 2017 Nov 3;12(11):e0187539. doi: 10.1371/journal.pone.0187539. eCollection 2017. PubMed PMID: 29099877. 2: Ito S, Umehara M, Hanada A, Yamaguchi S, Asami T. Effects of strigolactone-biosynthesis inhibitor TIS108 on Arabidopsis. Plant Signal Behav. 2013 May;8(5):e24193. doi: 10.4161/psb.24193. Epub 2013 Mar 19. PubMed PMID: 23511201; PubMed Central PMCID: PMC3907539.
Last Modified Jul 20 2023

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